Cas no 55921-71-6 (4-chloro-N-methyl-5-(methylsulfanyl)-6-(piperazin-1-yl)pyrimidin-2-amine)

• Product Name: 4-chloro-N-methyl-5-(methylsulfanyl)-6-(piperazin-1-yl)pyrimidin-2-amine
• CAS No: 55921-71-6
• MF: C₁₀H₁₆ClN₅S
• MW: 273.785538673401
• CID: 1595908
• PubChem ID: 91943
• Update Time: 2025-04-21

4-chloro-N-methyl-5-(methylsulfanyl)-6-(piperazin-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-methyl-5-(methylsulfanyl)-6-(piperazin-1-yl)pyrimidin-2-amine
• 2-pyrimidinamine, 4-chloro-N-methyl-5-(methylthio)-6-(1-piperazinyl)-
• 1-(4-propanoylpiperazin-1-yl)propan-1-one
• 4-Chloro-2-methylamino-5-methylthio-6-piperazinopyrimidine
• 2-Methylamino-4-piperazino-6-chloro-5-methylthio-pyrimidine
• 6-Chloro-N-methyl-5-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidin-2(1H)-imine
• Pyrimidine, 4-chloro-2-methylamino-5-methylthio-6-piperazino-
• DTXSID60971348
• 55921-71-6
• 4-Chloro-N-methyl-5-(methylthio)-6-(piperazin-1-yl)pyrimidin-2-amine
• 4-chloro-N-methyl-5-methylsulfanyl-6-piperazin-1-ylpyrimidin-2-amine

• Inchi： 1S/C10H16ClN5S/c1-12-10-14-8(11)7(17-2)9(15-10)16-5-3-13-4-6-16/h13H,3-6H2,1-2H3,(H,12,14,15)
• InChI Key： ILNSRQWEUTXPPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(NC)=N1)N1CCNCC1)SC

Computed Properties

• Exact Mass: 273.08178
• Monoisotopic Mass: 273.0814944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 53.08